Cas no 1781975-84-5 (tert-butyl 3-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate
• CAS No: 1781975-84-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6594618
• PubChem ID: 83900973
• Update Time: 2025-10-30

tert-butyl 3-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate
• 1781975-84-5
• tert-butyl 3-[1-(aminomethyl)cyclopropyl]piperidine-1-carboxylate
• EN300-1451744

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-8-4-5-11(9-16)14(10-15)6-7-14/h11H,4-10,15H2,1-3H3
• InChI Key： HRDJYOMKFATYKY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-1-(aminomethyl)cyclopropylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-(aminomethyl)cyclopropyl)piperidine-1-carboxylate (CAS No. 1781975-84-5)

The compound tert-butyl 3-(1-(aminomethyl)cyclopropyl)piperidine-1-carboxylate (CAS No. 1781975-84-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a piperidine backbone, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in drug discovery and its role in modulating biological targets.

One of the key features of tert-butyl 3-(1-(aminomethyl)cyclopropyl)piperidine-1-carboxylate is its Boc-protected amine group, which provides stability during synthetic processes while allowing for selective deprotection when needed. This characteristic is particularly valuable in peptide coupling reactions and the development of prodrugs. The cyclopropyl moiety, known for its strain energy and conformational rigidity, often enhances the binding affinity of drug candidates to their targets, making this compound a focal point in medicinal chemistry.

In recent years, the demand for piperidine derivatives and cyclopropyl-containing compounds has surged, driven by their applications in central nervous system (CNS) therapeutics and enzyme inhibition. The tert-butyl group in this molecule further enhances its lipophilicity, improving membrane permeability—a critical factor in drug bioavailability. These attributes align with current trends in personalized medicine and targeted drug delivery, where researchers seek molecules with precise pharmacokinetic profiles.

The synthesis of tert-butyl 3-(1-(aminomethyl)cyclopropyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection, cyclopropanation, and reductive amination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for scalable and cost-effective manufacturing processes. These innovations are particularly relevant in the context of green chemistry, where reducing waste and improving efficiency are paramount.

From a regulatory perspective, CAS No. 1781975-84-5 is not classified as a hazardous material, making it accessible for research and development purposes. However, proper handling and storage are essential to maintain its integrity. The compound’s stability under various pH conditions and temperatures has been a subject of study, with findings suggesting its suitability for long-term storage in controlled environments.

Looking ahead, tert-butyl 3-(1-(aminomethyl)cyclopropyl)piperidine-1-carboxylate is poised to play a pivotal role in the development of next-generation therapeutics. Its structural motifs are frequently explored in the design of kinase inhibitors, GPCR modulators, and antiviral agents—areas of high interest in the wake of global health challenges. As the pharmaceutical industry continues to prioritize innovation, this compound’s relevance is expected to grow, solidifying its position as a cornerstone in modern synthetic chemistry.